Cas no 1803611-99-5 (2-1-(propan-2-yl)piperidin-3-ylacetic Acid Hydrochloride)

• Product Name: 2-1-(propan-2-yl)piperidin-3-ylacetic Acid Hydrochloride
• CAS No: 1803611-99-5
• MDL: MFCD28348285
• CID: 4618358
• PubChem ID: 112756545
• Update Time: 2025-10-28

2-1-(propan-2-yl)piperidin-3-ylacetic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-1-(propan-2-yl)piperidin-3-ylacetic Acid Hydrochloride

• MDL： MFCD28348285

Additional information on 2-1-(propan-2-yl)piperidin-3-ylacetic Acid Hydrochloride

Comprehensive Overview of 2-1-(propan-2-yl)piperidin-3-ylacetic Acid Hydrochloride (CAS No. 1803611-99-5)

2-1-(propan-2-yl)piperidin-3-ylacetic Acid Hydrochloride (CAS No. 1803611-99-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a piperidine derivative, is characterized by its unique structural features, including a propan-2-yl substitution and an acetic acid moiety. Its hydrochloride salt form enhances solubility and stability, making it a valuable intermediate in drug discovery and development.

The chemical structure of 2-1-(propan-2-yl)piperidin-3-ylacetic Acid Hydrochloride includes a piperidine ring, which is a common motif in many bioactive molecules. The presence of the propan-2-yl group adds lipophilicity, while the acetic acid moiety contributes to its potential as a building block for more complex molecules. Researchers are particularly interested in its applications as a pharmaceutical intermediate, especially in the synthesis of compounds targeting neurological and metabolic disorders.

One of the key reasons for the growing interest in 2-1-(propan-2-yl)piperidin-3-ylacetic Acid Hydrochloride is its role in the development of central nervous system (CNS) drugs. The piperidine scaffold is frequently found in medications for conditions such as Parkinson's disease, Alzheimer's disease, and depression. This compound's structural versatility allows for modifications that can enhance binding affinity and selectivity, addressing current challenges in drug design.

In addition to its pharmaceutical applications, 2-1-(propan-2-yl)piperidin-3-ylacetic Acid Hydrochloride is also explored in biochemical research. Its ability to interact with various enzymes and receptors makes it a valuable tool for studying signal transduction pathways. Recent studies have highlighted its potential in modulating G-protein-coupled receptors (GPCRs), which are critical targets in modern pharmacology.

The synthesis of 2-1-(propan-2-yl)piperidin-3-ylacetic Acid Hydrochloride involves multi-step organic reactions, including alkylation and carboxylation processes. Advanced techniques such as HPLC purification and spectroscopic characterization ensure high purity and consistency, which are essential for research and industrial applications. The compound's CAS No. 1803611-99-5 serves as a unique identifier, facilitating its procurement and regulatory compliance.

Market trends indicate a rising demand for piperidine derivatives like 2-1-(propan-2-yl)piperidin-3-ylacetic Acid Hydrochloride, driven by the expanding pharmaceutical and biotechnology sectors. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the needs of drug developers. Its relevance in preclinical studies and medicinal chemistry further underscores its importance in the industry.

From an environmental and safety perspective, 2-1-(propan-2-yl)piperidin-3-ylacetic Acid Hydrochloride is handled with standard laboratory precautions. Proper storage conditions, including protection from moisture and light, are recommended to maintain its stability. Researchers are advised to consult material safety data sheets (MSDS) for detailed handling guidelines.

In summary, 2-1-(propan-2-yl)piperidin-3-ylacetic Acid Hydrochloride (CAS No. 1803611-99-5) is a promising compound with diverse applications in pharmaceutical research and drug development. Its structural features and functional groups make it a versatile intermediate, while ongoing studies continue to uncover new potential uses. As the demand for innovative therapeutics grows, this compound is poised to play a pivotal role in advancing medical science.